Cas no 445224-66-8 (1,1'-[oxybis(4,1-phenylenesulfonyl)]bis-pyrrolidine)

• Product Name: 1,1'-[oxybis(4,1-phenylenesulfonyl)]bis-pyrrolidine
• CAS No: 445224-66-8
• CID: 4651795
• Update Time: 2025-06-14

1,1'-[oxybis(4,1-phenylenesulfonyl)]bis-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1,1'-[oxybis(4,1-phenylenesulfonyl)]bis-pyrrolidine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1,1'-[oxybis(4,1-phenylenesulfonyl)]bis-pyrrolidine

Comprehensive Overview of 1,1'-[oxybis(4,1-phenylenesulfonyl)]bis-pyrrolidine (CAS No. 445224-66-8)

1,1'-[oxybis(4,1-phenylenesulfonyl)]bis-pyrrolidine (CAS No. 445224-66-8) is a specialized organic compound widely recognized for its unique structural properties and applications in advanced chemical synthesis. This compound, characterized by its bis-pyrrolidine core linked via a phenylenesulfonyl bridge, has garnered significant attention in pharmaceutical and material science research due to its potential as a versatile building block.

In recent years, the demand for high-performance sulfonyl-based compounds like 1,1'-[oxybis(4,1-phenylenesulfonyl)]bis-pyrrolidine has surged, driven by its role in developing drug intermediates and polymeric materials. Researchers are particularly interested in its thermal stability and solubility profile, which make it suitable for applications in high-temperature resistant coatings and specialty adhesives. These attributes align with current industry trends focusing on sustainable materials and green chemistry.

The synthesis of CAS No. 445224-66-8 involves multi-step reactions, often starting from pyrrolidine derivatives and sulfonyl chlorides. Its molecular symmetry and rigid backbone contribute to its utility in creating supramolecular architectures, a hot topic in nanotechnology. Frequently searched questions like "How to purify 1,1'-[oxybis(4,1-phenylenesulfonyl)]bis-pyrrolidine?" or "Applications of sulfonyl-linked pyrrolidines in catalysis" reflect growing academic and industrial interest.

From an analytical perspective, 445224-66-8 exhibits distinct NMR spectra patterns due to its aromatic protons and sulfonyl groups, which are critical for quality control. The compound's logP value and hydrogen bonding capacity are frequently discussed in QSAR studies, addressing common queries about its bioavailability in drug design. Recent publications highlight its potential in photoactive materials, coinciding with the rise of organic electronics research.

Regulatory compliance for 1,1'-[oxybis(4,1-phenylenesulfonyl)]bis-pyrrolidine follows standard organic compound guidelines, with emphasis on proper storage conditions (typically under inert atmosphere) to maintain its hydrolytic stability. Industry best practices recommend HPLC-grade solvents for its handling, as noted in popular searches about "compatibility of sulfonamides with common reagents". Its crystalline form has been characterized by X-ray diffraction, providing structural insights valuable for molecular modeling applications.

Emerging studies explore the compound's behavior in ionic liquid media, responding to the demand for alternative reaction solvents. The electron-withdrawing nature of its sulfonyl groups makes it a candidate for anion recognition systems, a trending subject in sensor technology. Manufacturers often provide technical datasheets detailing its spectroscopic properties and handling precautions, addressing frequent queries about material safety data.

In conclusion, CAS 445224-66-8 represents a sophisticated chemical entity with multifaceted applications. Its continued relevance in medicinal chemistry and advanced materials ensures ongoing research, while its structural modularity offers opportunities for derivatization – key aspects frequently explored in scientific literature and patent filings worldwide.